Cas no 20688-38-4 (rac-(3R,4S)-3-chloro-4-hydroxy-1lambda6-thiolane-1,1-dione, trans)

• Product Name: rac-(3R,4S)-3-chloro-4-hydroxy-1lambda6-thiolane-1,1-dione, trans
• CAS No: 20688-38-4
• MF: C₄H₇ClO₃S
• MW: 170.614579439163
• CID: 3902328
• PubChem ID: 7058836
• Update Time: 2025-06-11

rac-(3R,4S)-3-chloro-4-hydroxy-1lambda6-thiolane-1,1-dione, trans Chemical and Physical Properties

Names and Identifiers

• Thiophene-3-ol, 4-chlorotetrahydro-, 1,1-dioxide, trans-
• rac-(3R,4S)-3-chloro-4-hydroxy-1lambda6-thiolane-1,1-dione
• rac-(3R,4S)-3-chloro-4-hydroxy-1lambda6-thiolane-1,1-dione, trans
• AKOS025392004
• DTXSID001176937
• Thiophene-3-ol, 4-chlorotetrahydro-, 1,1-dioxide, (3R,4S)-rel-
• G31183
• 20688-38-4
• starbld0001672
• 820-428-9
• CS-0236238
• (3S,4R)-4-chloro-1,1-dioxothiolan-3-ol
• DTXCID801608304
• Rel-(3R,4S)-3-chloro-4-hydroxytetrahydrothiophene 1,1-dioxide

• Inchi： 1S/C4H7ClO3S/c5-3-1-9(7,8)2-4(3)6/h3-4,6H,1-2H2/t3-,4-/m1/s1
• InChI Key： OIPVZGSYIJYEGU-QWWZWVQMSA-N
• SMILES： C1S(=O)(=O)C[C@@H](Cl)[C@@H]1O

Computed Properties

• Exact Mass: 169.9804429g/mol
• Monoisotopic Mass: 169.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on rac-(3R,4S)-3-chloro-4-hydroxy-1lambda6-thiolane-1,1-dione, trans

Introduction to rac-(3R,4S)-3-chloro-4-hydroxy-1λ6-thiolane-1,1-dione, trans (CAS No. 20688-38-4)

rac-(3R,4S)-3-chloro-4-hydroxy-1λ6-thiolane-1,1-dione, trans (CAS No. 20688-38-4) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its chloro and hydroxy substituents on a thiolane ring, which confer specific chemical and biological properties. The trans configuration of the compound further influences its reactivity and potential applications in various scientific domains.

The thiolane ring, a six-membered ring containing a sulfur atom, is a key structural feature of this compound. The presence of the chloro and hydroxy groups on the ring imparts unique chemical reactivity and biological activity. These functional groups can participate in a variety of chemical reactions, making the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the trans configuration of the compound ensures that the substituents are positioned in a specific spatial arrangement, which can be crucial for its interactions with biological targets.

Recent studies have highlighted the potential of rac-(3R,4S)-3-chloro-4-hydroxy-1λ6-thiolane-1,1-dione, trans in various applications. In medicinal chemistry, this compound has shown promise as a lead molecule for the development of new drugs. Its ability to interact with specific biological targets has been explored in several preclinical studies. For instance, research has demonstrated that this compound can modulate certain enzymes and receptors involved in disease pathways, making it a potential candidate for therapeutic intervention.

In the context of pharmaceutical research, the synthesis and characterization of rac-(3R,4S)-3-chloro-4-hydroxy-1λ6-thiolane-1,1-dione, trans have been extensively studied. The compound can be synthesized through a series of well-defined chemical reactions, including ring formation and functional group introduction. These synthetic routes have been optimized to ensure high yields and purity, which are essential for its use in drug development.

The biological activity of rac-(3R,4S)-3-chloro-4-hydroxy-1λ6-thiolane-1,1-dione, trans has been evaluated in various in vitro and in vivo models. Preclinical studies have shown that this compound exhibits potent activity against certain pathogens and cancer cells. For example, it has been found to inhibit the growth of specific bacterial strains and cancer cell lines by interfering with key metabolic pathways. These findings suggest that the compound could have potential applications in the treatment of infectious diseases and cancer.

Moreover, the compound's ability to cross cell membranes and interact with intracellular targets has been investigated. Studies have shown that rac-(3R,4S)-3-chloro-4-hydroxy-1λ6-thiolane-1,1-dione, trans can penetrate cell membranes efficiently due to its lipophilic nature. This property is crucial for its effectiveness as a therapeutic agent, as it ensures that the compound can reach its intended target within cells.

In addition to its potential therapeutic applications, rac-(3R,4S)-3-chloro-4-hydroxy-1λ6-thiolane-1,1-dione, trans has also been studied for its use as a chemical probe in biological research. The compound's unique structure and reactivity make it an excellent tool for investigating biological processes at the molecular level. For instance, it can be used to study enzyme kinetics and receptor-ligand interactions, providing valuable insights into the mechanisms underlying various biological phenomena.

The safety profile of rac-(3R,4S)-3-chloro-4-hydroxy-1λ6-thiolane-1,1-dione, trans has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, rac-(3R,4S)-3-chloro-4-hydroxy-1λ6-thiolane-1,1-dione, trans (CAS No. 20688-38-4) is a promising compound with diverse applications in organic chemistry, medicinal chemistry, and pharmaceutical research. Its unique structure and properties make it a valuable molecule for further investigation and development. As research continues to advance our understanding of this compound's potential uses and mechanisms of action, it is likely to play an increasingly important role in various scientific fields.